![molecular formula C21H28N4O2 B6200039 3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one CAS No. 891016-35-6](/img/no-structure.png)
3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one
Overview
Description
3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C21H28N4O2 and its molecular weight is 368.5 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one' involves the reaction of 3-bromo-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one with cyclohexylmethylamine followed by reduction of the resulting intermediate with lithium aluminum hydride.", "Starting Materials": [ "3-bromo-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one", "cyclohexylmethylamine", "lithium aluminum hydride" ], "Reaction": [ "Step 1: 3-bromo-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one is reacted with cyclohexylmethylamine in the presence of a base such as potassium carbonate in DMF to yield the intermediate 3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one.", "Step 2: The intermediate is then reduced with lithium aluminum hydride in anhydrous ether to yield the final product, '3-{3-[cyclohexyl(methyl)amino]propyl}-8-methoxy-3H,4H,5H-pyrimido[5,4-b]indol-4-one'." ] } | |
CAS No. |
891016-35-6 |
Molecular Formula |
C21H28N4O2 |
Molecular Weight |
368.5 g/mol |
IUPAC Name |
3-[3-[cyclohexyl(methyl)amino]propyl]-8-methoxy-5H-pyrimido[5,4-b]indol-4-one |
InChI |
InChI=1S/C21H28N4O2/c1-24(15-7-4-3-5-8-15)11-6-12-25-14-22-19-17-13-16(27-2)9-10-18(17)23-20(19)21(25)26/h9-10,13-15,23H,3-8,11-12H2,1-2H3 |
InChI Key |
ZZYFLPWOLNEUGF-UHFFFAOYSA-N |
Canonical SMILES |
CN(CCCN1C=NC2=C(C1=O)NC3=C2C=C(C=C3)OC)C4CCCCC4 |
Purity |
95 |
Origin of Product |
United States |
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